Cas no 56073-40-6 (2H-1,3-Benzoxazine, 3,4-dihydro-3,6,8-trimethyl-)
56073-40-6 structure
Product Name:2H-1,3-Benzoxazine, 3,4-dihydro-3,6,8-trimethyl-
CAS No:56073-40-6
MF:C11H15NO
MW:177.242902994156
CID:335783
PubChem ID:15844857
Update Time:2025-04-19
2H-1,3-Benzoxazine, 3,4-dihydro-3,6,8-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,3-Benzoxazine, 3,4-dihydro-3,6,8-trimethyl-
- 3,6,8-trimethyl-2,4-dihydro-1,3-benzoxazine
- 3,6,8-Trimethyl-3,4-dihydro-2H-1,3-benzoxazine
- 3,4-Dihydro-3,6,8-trimethyl-2H-1,3-benzoxazine
- SCHEMBL11390644
- 56073-40-6
- DTXSID50578820
-
- Inchi： 1S/C11H15NO/c1-8-4-9(2)11-10(5-8)6-12(3)7-13-11/h4-5H,6-7H2,1-3H3
- InChI Key： NYRGKWKZAUQPSK-UHFFFAOYSA-N
- SMILES： O1CN(C)CC2C=C(C)C=C(C)C1=2
Computed Properties
- Exact Mass: 177.115364102g/mol
- Monoisotopic Mass: 177.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 12.5Ų
2H-1,3-Benzoxazine, 3,4-dihydro-3,6,8-trimethyl- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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